Cas no 1806852-78-7 (2-Aminomethyl-3-cyano-5-mercaptobenzoic acid)

• Product Name: 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid
• CAS No: 1806852-78-7
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4946702
• Update Time: 2025-06-08

2-Aminomethyl-3-cyano-5-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid

• Inchi： 1S/C9H8N2O2S/c10-3-5-1-6(14)2-7(9(12)13)8(5)4-11/h1-2,14H,4,11H2,(H,12,13)
• InChI Key： FBWWGDSISPVBAI-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(CN)=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -2.1
• Topological Polar Surface Area: 88.1

Additional information on 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid

2-Aminomethyl-3-cyano-5-mercaptobenzoic Acid: A Comprehensive Overview

2-Aminomethyl-3-cyano-5-mercaptobenzoic acid (CAS No. 1806852-78-7) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a benzene ring substituted with an aminoalkyl, cyano, and mercapto group, making it a versatile building block for the synthesis of more complex molecules.

The aminoalkyl group in 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid provides the molecule with nucleophilic properties, enabling it to participate in a wide range of chemical reactions. The cyano group, known for its strong electron-withdrawing effect, imparts additional reactivity and stability to the molecule. The mercapto group, on the other hand, offers thiol functionality, which is crucial for forming disulfide bonds and coordinating with metal ions.

In the context of medicinal chemistry, 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid has been explored as a potential lead compound for drug development. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its medicinal applications, 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid has also found use in materials science. The presence of the thiol group makes it an excellent candidate for self-assembled monolayers (SAMs) and other surface-modifying applications. Research published in Advanced Materials (2020) highlighted the ability of this compound to form stable SAMs on gold surfaces, which can be utilized in various nanotechnology applications, such as biosensors and catalytic surfaces.

The synthetic accessibility of 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One notable method involves the reaction of 3-cyano-5-bromobenzoic acid with thiourea followed by alkylation with chloroacetonitrile and subsequent reduction to introduce the aminoalkyl group. This multi-step process yields high-purity product with good overall yield.

In terms of safety and handling, while 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is recommended to handle the compound in a well-ventilated area or fume hood to minimize exposure.

The future prospects for 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid are promising. Ongoing research continues to uncover new applications and derivatives of this compound. For example, recent studies have explored its potential as a precursor for metalorganic frameworks (MOFs) and coordination polymers, which have applications in gas storage and separation technologies. The versatility of this molecule ensures that it will remain a subject of interest for researchers across multiple disciplines.

In conclusion, 2-Aminomethyl-3-cyano-5-mercaptobenzoic acid (CAS No. 1806852-78-7) is a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure endows it with a range of functional properties that make it suitable for various research and industrial purposes. As research in this area continues to advance, the potential uses of this compound are likely to expand further.